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Compound of Interest

Compound Name: 3-Methyl-2-sulfanylbutanoic acid

CAS No.: 138619-81-5

Cat. No.: B1282515

Get Quote

3-Methyl-2-sulfanylbutanoic acid features a branched aliphatic chain with a chiral center at

the C2 position, allowing for distinct (R) and (S) enantiomers[1]. The proximity of the highly

polarizable thiol group to the electron-withdrawing carboxylic acid significantly influences its

pKa and nucleophilic characteristics.

Table 1: Key Physicochemical Properties
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Property Value Reference

IUPAC Name
3-Methyl-2-sulfanylbutanoic

acid

Common Synonyms
2-Mercapto-3-methylbutanoic

acid, 2-Mercaptoisovaleric acid
,[1]

CAS Registry Number
138619-81-5 (General),

114423-53-9 (S-isomer)
,[1]

Molecular Weight 134.20 g/mol [1]

Molecular Formula C5H10O2S [1]

Boiling Point ~120 °C at 1.0 mmHg [2]

SMILES (S-isomer) CC(C)C(O)=O [1]

Chemical Reactivity and Mechanistic Pathways
The bifunctional nature of 3-methyl-2-sulfanylbutanoic acid allows it to undergo orthogonal

reactions depending on the applied conditions and protecting group strategies.

2.1 Thiol-Directed Reactivity (-SH) The sulfhydryl group is highly susceptible to oxidation and

nucleophilic attack. Under mild oxidative conditions (e.g., using iodine or dilute hydrogen

peroxide), the thiol groups of two molecules couple to form a disulfide dimer[3]. This causality is

driven by the low bond dissociation energy of the S-H bond. If subjected to strong oxidizing

agents, the sulfur atom undergoes over-oxidation to yield a sulfonic acid derivative[3].

Furthermore, the thiol acts as a potent soft nucleophile, readily participating in alkylation

reactions to form thioethers[4].

2.2 Carboxyl-Directed Reactivity (-COOH) The carboxylic acid moiety undergoes standard

esterification. When reacted with alcohols such as ethanol in the presence of an acid catalyst, it

forms ethyl 2-mercapto-3-methylbutanoate[5]. This esterification masks the polar carboxyl

group, drastically increasing the molecule's volatility and altering its olfactory profile to a fruity

odor, which is highly valued in the flavor and fragrance industry[5].
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Divergent mechanistic pathways of the acid based on functional targets.

Pharmaceutical and Biological Applications
The structural uniqueness of 3-methyl-2-sulfanylbutanoic acid makes it a privileged scaffold

in drug discovery and biological applications.

3.1 Oncology: Sox11 Inhibitors Recent advancements in oncology have utilized this compound

as a critical building block for synthesizing Sox11 inhibitors[6]. SOX11 is a transcription factor

aberrantly expressed in mantle cell lymphoma (MCL). In a validated synthetic route, 2-

mercapto-3-methylbutanoic acid is reacted with 4-fluoro-3-nitrobenzoic acid to generate a

thioether linkage, yielding a potent inhibitor[7]. The thiol's nucleophilicity allows for efficient

nucleophilic aromatic substitution (SNAr) on the fluorinated aromatic ring.

3.2 Antimicrobial and Repellent Properties Derivatives of the acid, specifically ethyl 2-mercapto-

3-methylbutanoate, exhibit notable biological activity. Research indicates that this ester

possesses antifungal and antibacterial properties, and is actively investigated as a potential

insect repellent[5]. The lipophilicity of the ester (density ~0.998 g/mL, boiling point 175-178 °C)

allows it to penetrate biological membranes more effectively than the free acid[5].
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Experimental Protocols: Synthesis and Validation
To ensure strict adherence to scientific integrity, the following protocol is designed as a self-

validating system, incorporating in-process controls to verify causality and reaction completion.

Protocol 1: Synthesis of Ethyl 2-mercapto-3-methylbutanoate (Fischer Esterification) Objective:

Convert the polar carboxylic acid to a volatile ester while preserving the sensitive thiol group[5].

Reagent Preparation: Dissolve 10 mmol of 3-methyl-2-sulfanylbutanoic acid in 25 mL of

absolute ethanol. Causality: Absolute ethanol acts as both the reactant and the solvent,

driving the equilibrium toward product formation via Le Chatelier's principle.

Catalysis: Slowly add 0.5 mL of concentrated sulfuric acid (H2SO4) dropwise. Causality:

H2SO4 protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon

to facilitate nucleophilic attack by ethanol.

Reflux: Heat the mixture to 85 °C under an inert argon atmosphere for 4 hours. Causality:

The argon blanket prevents the premature oxidation of the thiol group into an unwanted

disulfide dimer[3].

In-Process Validation: Spot the reaction mixture on a silica TLC plate (Hexane:EtOAc 8:2).

The disappearance of the highly polar acid spot (low Rf) and the appearance of a less polar

ester spot (higher Rf) validates reaction completion.

Workup: Cool to room temperature, concentrate under reduced pressure, and partition

between diethyl ether and saturated aqueous NaHCO3. Causality: NaHCO3 neutralizes the

H2SO4 catalyst and any unreacted acid, driving them into the aqueous layer for easy

separation.

Purification: Dry the organic layer over anhydrous Na2SO4, filter, and evaporate. Purify via

vacuum distillation to obtain the colorless liquid product.

Reactants:
Acid + EtOH

Catalysis:
Add H2SO4

Reflux (Argon):
85°C for 4h

Validation:
TLC Check

Workup:
NaHCO3 Wash

Purification:
Distillation
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Step-by-step experimental workflow for the Fischer esterification of the target acid.

Safety, Handling, and Storage
Due to the presence of the sulfhydryl group, 3-methyl-2-sulfanylbutanoic acid emits a strong,

pungent odor characteristic of thiols.

Storage: Must be stored under cold-chain conditions and an inert atmosphere (nitrogen or

argon) to prevent spontaneous dimerization to the disulfide[1].

Handling: All manipulations must be conducted in a certified chemical fume hood. In the

event of a spill, dilute sodium hypochlorite (bleach) can be used to safely oxidize the volatile

thiol to a non-odorous sulfonic acid derivative[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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